Cas no 1805178-67-9 (2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile)

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile is a fluorinated pyridine derivative with notable applications in agrochemical and pharmaceutical research. Its structure, featuring both difluoromethyl and fluoro substituents, enhances its reactivity and stability, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of the acetonitrile group further increases its versatility in nucleophilic substitution and cyclization reactions. This compound is particularly useful in the development of advanced crop protection agents due to its ability to modulate the physicochemical properties of target molecules. Its high purity and well-defined structure ensure consistent performance in synthetic applications.
2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile structure
1805178-67-9 structure
Product Name:2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile
CAS No:1805178-67-9
MF:C9H7F3N2
MW:200.160492181778
CID:4885072
Update Time:2025-06-09

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile
    • Inchi: 1S/C9H7F3N2/c1-5-4-7(10)6(2-3-13)8(14-5)9(11)12/h4,9H,2H2,1H3
    • InChI Key: PKLTXRSGDVVPEM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)N=C(C(F)F)C=1CC#N

Computed Properties

  • Exact Mass: 200.056
  • Monoisotopic Mass: 200.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.7

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032464-250mg
2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile
1805178-67-9 95%
250mg
$1,038.80 2022-04-01
Alichem
A029032464-500mg
2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile
1805178-67-9 95%
500mg
$1,701.85 2022-04-01
Alichem
A029032464-1g
2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile
1805178-67-9 95%
1g
$2,808.15 2022-04-01

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile Related Literature

Additional information on 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile (CAS No. 1805178-67-9)

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile (CAS No. 1805178-67-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique difluoromethyl and fluoro substituents, offers exceptional reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its ability to enhance the bioactivity and metabolic stability of target molecules.

The structural features of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile include a pyridine core substituted with a difluoromethyl group at the 2-position, a fluoro atom at the 4-position, and a methyl group at the 6-position, complemented by an acetonitrile moiety at the 3-position. This arrangement not only contributes to its chemical versatility but also aligns with current trends in fluorinated compound research, which emphasizes sustainability and efficiency in drug design. As the demand for fluorine-containing compounds grows, this molecule stands out for its potential in creating next-generation therapeutics and agrochemicals.

One of the most compelling aspects of CAS No. 1805178-67-9 is its role in addressing modern challenges such as drug resistance and crop protection. Fluorinated compounds are known for their ability to improve the pharmacokinetic properties of pharmaceuticals, and this compound is no exception. Its incorporation into active ingredients can lead to enhanced binding affinity and reduced degradation, which are critical factors in the development of new-generation antibiotics and antifungal agents. Similarly, in agrochemistry, its derivatives are being investigated for their potential to combat pest resistance while minimizing environmental impact.

From a synthetic perspective, 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile serves as a versatile building block for heterocyclic chemistry. Its acetonitrile group provides a handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is essential. Moreover, its stability under various reaction conditions makes it a reliable choice for multistep synthesis.

In the realm of material science, this compound is being explored for its potential in designing advanced polymers and electronic materials. The incorporation of fluorine atoms can impart desirable properties such as thermal stability, chemical resistance, and low surface energy, which are crucial for applications in flexible electronics and coatings. As industries strive for more sustainable and high-performance materials, fluorinated pyridines like this one are gaining traction as key components.

For researchers seeking detailed information on CAS No. 1805178-67-9, common queries include its synthetic routes, spectroscopic data, and safety profiles. While the compound is not classified as hazardous under standard regulations, proper handling protocols should always be followed. Its NMR spectra and mass spectrometry data are well-documented, facilitating its identification and characterization in laboratory settings. Additionally, its solubility in common organic solvents makes it convenient for various experimental setups.

The growing interest in 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetonitrile is also reflected in the increasing number of patent applications and scientific publications citing its use. Innovations in green chemistry have further highlighted its relevance, as researchers explore eco-friendly methods for its synthesis and application. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of cutting-edge solutions across multiple disciplines.

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